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Compound of Interest

Compound Name: 2-Bromo-5-methylaniline

Cat. No.: B1276313

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-5-methylaniline in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Name: 2-Bromo-5-methylaniline

CAS Number: 53078-85-6

Molecular Formula: C7HsBrN

Molecular Weight: 186.05 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-5-methylaniline is classified as a hazardous substance.[3] It is harmful if swallowed
and can cause skin and eye irritation.[4][5][6] Acute toxicity is a primary concern.[1][7]

Summary of Hazards and Required PPE:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1276313?utm_src=pdf-interest
https://www.benchchem.com/product/b1276313?utm_src=pdf-body
https://www.benchchem.com/product/b1276313?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/686409
https://www.scbt.com/p/2-bromo-5-methylaniline-53078-85-6
https://www.benchchem.com/product/b1276313?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC372710050&productDescription=5-BROMO-2-METHYLANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/shop/products/2-bromo-5-methylaniline-97-thermo-scientific/AAH6163906
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13818~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2017:02:10~~2-Bromo-4-methylaniline~~
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15543&PLANT=d__ALF
https://www.sigmaaldrich.com/SG/en/product/aldrich/686409
https://www.sigmaaldrich.com/US/en/product/aldrich/515019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Category

Required Personal

GHS Classification

Protective Equipment

Acute Oral Toxicity

Category 4[1][7]

Standard laboratory PPE (lab

coat, gloves, eye protection)

Skin Corrosion/Irritation

Category 2[3][7]

Chemical-resistant gloves
(Nitrile rubber recommended),

lab coat

Serious Eye Damage/Irritation

Category 2[3][7]

Safety glasses with side
shields or goggles, face shield

if splashing is a risk

Acute Dermal Toxicity

Category 4[3][7]

Chemical-resistant gloves, lab

coat

A NIOSH/MSHA-approved
respirator with an appropriate

filter (e.g., N95 dust mask for

Acute Inhalation Toxicity Category 4 ) )
solids) should be used if
ventilation is inadequate or if
dusts are generated.[1][3]
May cause respiratory Use in a well-ventilated area or

Specific Target Organ Toxicity

irritation[4][5][7]

with local exhaust ventilation.

Physical and Chemical Properties:

Property Value

Appearance Solid[1]

Density 1.486 g/mL at 25 °C[1]

Flash Point >110 °C (>230 °F) - closed cup[1][8]

Storage Temperature

2-8°C[1][8]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for safely handling 2-Bromo-
5-methylaniline in a laboratory setting.

Workflow for Safe Handling of 2-Bromo-5-methylaniline
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Caption: A flowchart illustrating the key steps for the safe handling of 2-Bromo-5-

methylaniline.

Operational Plan: Step-by-Step Guidance

1.

Preparation and Engineering Controls:

Ventilation: Always handle 2-Bromo-5-methylaniline in a certified chemical fume hood to
minimize inhalation exposure.[9]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[3]

Workspace: Cover the work surface with absorbent, disposable bench paper to contain any
potential spills.

. Personal Protective Equipment (PPE) Protocol:

Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of
degradation or puncture before use.

Eye Protection: Wear chemical safety goggles. A face shield is recommended when there is
a potential for splashing.[1]

Lab Coat: A clean, buttoned lab coat must be worn at all times.

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95
dust mask or a respirator with a suitable particulate filter.[1]

. Handling and Experimental Procedures:

Weighing: Weigh the solid compound in a weighing boat or on glassine paper within the
fume hood to prevent the dispersal of dust.

Transfer: Use a spatula for transferring the solid. Avoid creating dust.
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Spills: In the event of a small spill, decontaminate the area with an appropriate absorbent
material. For larger spills, evacuate the area and follow your institution's emergency
procedures.

Emergency First-Aid Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation persists.[3][10]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11]

Disposal Plan

1.

Waste Segregation and Collection:

Solid Waste: Collect any unused 2-Bromo-5-methylaniline and any grossly contaminated
disposable materials (e.g., weighing paper, gloves, bench paper) in a designated, labeled,
and sealed hazardous waste container.

Liquid Waste: Solutions containing 2-Bromo-5-methylaniline should be collected in a
separate, labeled hazardous waste container for halogenated organic waste.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

. Decontamination of Labware:

Rinsing: Rinse all contaminated glassware three times with a suitable solvent (e.g., acetone
or ethanol) in a fume hood.
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e Rinsate Collection: Collect the rinsate in the designated halogenated organic liquid waste
container.

o Final Cleaning: After decontamination, glassware can be washed with soap and water.
3. Final Disposal:

» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office. Do not dispose of 2-Bromo-5-methylaniline down the drain or in the
regular trash.[3][9] Ensure that all waste containers are properly labeled with the chemical
name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1276313#personal-protective-equipment-for-
handling-2-bromo-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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